Metaldehyde

• CAS No.: 108-62-3
• Product Name: Metaldehyde
• Molecular Formula: C8H16O4
• Molecular Weight: 176.21
• IUPAC Name: 2,4,6,8-tetramethyl-1,3,5,7-tetraoxocane
• Standard InChI: InChI=1S/C8H16O4/c1-5-9-6(2)11-8(4)12-7(3)10-5/h5-8H,1-4H3
• Standard InChIKey: GKKDCARASOJPNG-UHFFFAOYSA-N
• SMILES: CC1OC(OC(OC(O1)C)C)C
• Appearance: Solid powder
• Description: Metaldehyde is a Polymer of acetaldehyde.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Metaldehyde; AI3-15376; AI3 15376; AI315376
• Reference: 1: Calzetta L, Roncada P, Piras C, Soggiu A, Liccardi G, Mattei M, Pistocchini E. Geographical characteristics influencing the risk of poisoning in pet dogs: Results of a large population-based epidemiological study in Italy. Vet J. 2018 May;235:63-69. doi: 10.1016/j.tvjl.2018.04.003. Epub 2018 Apr 6. PubMed PMID: 29704941.; 2: De Roma A, Miletti G, D'Alessio N, Marigliano L, Bruno T, Gallo P, Binato G, Esposito M. Inspective and toxicological survey of the poisoned baits and bites. Forensic Sci Int. 2018 Jun;287:108-112. doi: 10.1016/j.forsciint.2018.03.038. Epub 2018 Mar 31. PubMed PMID: 29660673.; 3: Szpot P, Buszewicz G, Jurek T, Teresiński G. Fragmentation patterns involving ammonium adduct fragment ions: A comparison of the determination of metaldehyde in human blood by HPLC-QqQ-MS/MS and UHPLC-Q-TOF-MS. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 May 15;1085:104-109. doi: 10.1016/j.jchromb.2018.03.011. Epub 2018 Mar 8. PubMed PMID: 29649753.; 4: Liang-Cai H, Jia-Song W, Xian-Bing R, Mei-Zhi Y, Tian-Yan L, Qiang L, Xian-Yu T, Hehua H, Ke-Qing T, Xiong L, Xia Z, Wen S, Cai-Xia C, Rong T. [Effects and cost of four formulations of niclosamide ethanolamine salt in Oncomelania hupensis snail control in field]. Zhongguo Xue Xi Chong Bing Fang Zhi Za Zhi. 2017 Dec 26;29(6):765-769. doi: 10.16250/j.32.1374.2017158. Chinese. PubMed PMID: 29469461.; 5: Castle GD, Mills GA, Bakir A, Gravell A, Schumacher M, Townsend I, Jones L, Greenwood R, Knott S, Fones GR. Calibration and field evaluation of the Chemcatcher® passive sampler for monitoring metaldehyde in surface water. Talanta. 2018 Mar 1;179:57-63. doi: 10.1016/j.talanta.2017.10.053. Epub 2017 Nov 22. PubMed PMID: 29310277.; 6: Fernández-Torre JL, Paramio-Paz A, Rodríguez-Borregán JC, Orizaola P, Bosque-Varela P, Hernández-Hernández MA. Super-refractory nonconvulsive status epilepticus due to self-poisoning with metaldehyde. J Clin Neurosci. 2018 Jan;47:134-136. doi: 10.1016/j.jocn.2017.10.017. Epub 2017 Oct 14. PubMed PMID: 29037936.; 7: Thomas JC, Helgason T, Sinclair CJ, Moir JWB. Isolation and characterization of metaldehyde-degrading bacteria from domestic soils. Microb Biotechnol. 2017 Nov;10(6):1824-1829. doi: 10.1111/1751-7915.12719. Epub 2017 Jul 13. PubMed PMID: 28707368; PubMed Central PMCID: PMC5658602.; 8: Mottes C, Lesueur Jannoyer M, Le Bail M, Guéné M, Carles C, Malézieux E. Relationships between past and present pesticide applications and pollution at a watershed outlet: The case of a horticultural catchment in Martinique, French West Indies. Chemosphere. 2017 Oct;184:762-773. doi: 10.1016/j.chemosphere.2017.06.061. Epub 2017 Jun 16. PubMed PMID: 28641228.; 9: Li Z, Kim JK, Chaudhari V, Mayadevi S, Campos LC. Degradation of metaldehyde in water by nanoparticle catalysts and powdered activated carbon. Environ Sci Pollut Res Int. 2017 Jul;24(21):17861-17873. doi: 10.1007/s11356-017-9249-1. Epub 2017 Jun 14. PubMed PMID: 28612314; PubMed Central PMCID: PMC5533860.; 10: Chiari M, Cortinovis C, Vitale N, Zanoni M, Faggionato E, Biancardi A, Caloni F. Pesticide incidence in poisoned baits: A 10-year report. Sci Total Environ. 2017 Dec 1;601-602:285-292. doi: 10.1016/j.scitotenv.2017.05.158. Epub 2017 May 28. PubMed PMID: 28564626.; 11: Dong B, Shao X, Lin H, Hu J. Dissipation, residues and risk assessment of metaldehyde and niclosamide ethanolamine in pakchoi after field application. Food Chem. 2017 Aug 15;229:604-609. doi: 10.1016/j.foodchem.2017.02.117. Epub 2017 Feb 28. PubMed PMID: 28372221.; 12: Lu Q, Whitehead PG, Bussi G, Futter MN, Nizzetto L. Modelling metaldehyde in catchments: a River Thames case-study. Environ Sci Process Impacts. 2017 Apr 19;19(4):586-595. doi: 10.1039/c6em00527f. PubMed PMID: 28322378.; 13: Li H, Wang W. Apropos: critical analysis of molluscicide application in schistosomiasis control programs in Brazil. Infect Dis Poverty. 2017 Mar 7;6(1):54. doi: 10.1186/s40249-017-0246-x. PubMed PMID: 28270227; PubMed Central PMCID: PMC5341408.; 14: Niles GA. Toxicoses of the Ruminant Nervous System. Vet Clin North Am Food Anim Pract. 2017 Mar;33(1):111-138. doi: 10.1016/j.cvfa.2016.09.009. Review. PubMed PMID: 28166935.; 15: Tang LL, DeNardo MA, Schuler CJ, Mills MR, Gayathri C, Gil RR, Kanda R, Collins TJ. Homogeneous Catalysis Under Ultradilute Conditions: TAML/NaClO Oxidation of Persistent Metaldehyde. J Am Chem Soc. 2017 Jan 18;139(2):879-887. doi: 10.1021/jacs.6b11145. Epub 2017 Jan 3. PubMed PMID: 28045254.; 16: Kowalczyk-Pecka D, Pecka S, Kowalczuk-Vasilev E. Selected fatty acids as biomarkers of exposure to microdoses of molluscicides in snails Helix pomatia (Gastropoda Pulmonata). Environ Pollut. 2017 Mar;222:138-145. doi: 10.1016/j.envpol.2016.12.068. Epub 2016 Dec 30. PubMed PMID: 28043742.; 17: Čehovin M, Medic A, Kompare B, Žgajnar Gotvajn A. The Enhancement of H2O2/UV AOPs for the Removal of Selected Organic Pollutants from Drinking Water with Hydrodynamic Cavitation. Acta Chim Slov. 2016 Dec;63(4):837-849. PubMed PMID: 28004079.; 18: Roda A, Nachman G, Weihman S, Yong Cong M, Zimmerman F. Reproductive Ecology of the Giant African Snail in South Florida: Implications for Eradication Programs. PLoS One. 2016 Nov 18;11(11):e0165408. doi: 10.1371/journal.pone.0165408. eCollection 2016. PubMed PMID: 27861504; PubMed Central PMCID: PMC5115660.; 19: Maher S, Jjunju FP, Damon DE, Gorton H, Maher YS, Syed SU, Heeren RM, Young IS, Taylor S, Badu-Tawiah AK. Direct Analysis and Quantification of Metaldehyde in Water using Reactive Paper Spray Mass Spectrometry. Sci Rep. 2016 Oct 21;6:35643. doi: 10.1038/srep35643. PubMed PMID: 27767044; PubMed Central PMCID: PMC5073298.; 20: Xian-Yu T, Liang-Cai H, Jia-Song W, Xian-Bing R, Mei-Zhi Y, He-Hua H, Ke-Qing T, Xiong L, Xia Z, Cai-Xia C, Rong T, Min H. [Oncomelania hupensis snail control effects of molluscicides with different formulations in field in marshland and lake regions]. Zhongguo Xue Xi Chong Bing Fang Zhi Za Zhi. 2016 May 26;28(3):313-315. doi: 10.16250/j.32.1374.2016037. Chinese. PubMed PMID: 29469429.
• PubChem Compound: 61021
• Last Modified: Nov 11 2021